Cas no 896300-13-3 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• CAS No: 896300-13-3
• MF: C₁₆H₁₃ClN₂O₃S₂
• MW: 380.869020223618
• CID: 5798743
• Update Time: 2025-10-20

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-chloro-4-methyl-2-benzothiazolyl)-3-(methylsulfonyl)-
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

• Inchi： 1S/C16H13ClN2O3S2/c1-9-6-11(17)8-13-14(9)18-16(23-13)19-15(20)10-4-3-5-12(7-10)24(2,21)22/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： WSSYOLJJUUKYMC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• pka: 8.01±0.70(Predicted)

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

N-(6-Chloro-4-Methyl-1,3-Benzothiazol-2-Yl)-3-Methanesulfonylbenzamide: A Comprehensive Overview

The compound with CAS No. 896300-13-3, commonly referred to as N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

Benzothiazole derivatives are known for their unique structural features, combining aromaticity with heterocyclic functionalities. The presence of a chlorine atom at the 6-position and a methyl group at the 4-position of the benzothiazole ring introduces steric and electronic effects that can significantly influence the compound's reactivity and bioavailability. The methanesulfonyl group attached to the benzamide moiety further enhances the molecule's functional diversity, making it a promising candidate for drug design and development.

Recent studies have highlighted the potential of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide as a lead compound in anti-tumor drug discovery. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The incorporation of the methanesulfonyl group has been shown to improve the compound's solubility and stability, which are critical factors for its pharmacokinetic profile.

In addition to its therapeutic potential, this compound has also been explored for its applications in agrochemicals. Field trials have indicated that it possesses moderate activity against plant pathogens, particularly fungi and bacteria. The benzothiazole core is known to exhibit antimicrobial properties, which are further modulated by the substituents at the 6-chloro and 4-methyl positions. These findings underscore the versatility of this compound in addressing diverse biological challenges.

From a synthetic perspective, the preparation of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring via condensation reactions, followed by substitution reactions to introduce the chlorine and methyl groups. The final step involves coupling the benzothiazole derivative with the methanesulfonylbenzamide moiety using coupling agents such as HATU or EDCI.

The structural integrity of this compound has been confirmed through advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided critical insights into its molecular weight, purity, and stereochemistry, ensuring its reliability for further research and development.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide to enhance its scalability and cost-effectiveness. Green chemistry principles are being integrated into these efforts to minimize environmental impact and promote sustainable practices.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide represents a significant advancement in the field of heterocyclic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing complex challenges in drug discovery, agrochemicals, and materials science. As research continues to unfold, this compound is expected to contribute even more significantly to these fields.